Cas no 2138403-96-8 (3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one
• CAS No: 2138403-96-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6333111
• PubChem ID: 165849488
• Update Time: 2025-10-30

3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one
• 2138403-96-8
• EN300-1108587

• Inchi： 1S/C12H18N2O/c1-9-3-2-4-10(7-9)14-6-5-12(15)11(13)8-14/h5-6,8-10H,2-4,7,13H2,1H3
• InChI Key： VRVKFRNXANXZIQ-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)C1CCCC(C)C1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one

3-Amino-1-(3-Methylcyclohexyl)-1,4-Dihydropyridin-4-one: A Promising Compound in the Field of Medicinal Chemistry

3-Amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one (CAS No. 2138403-96-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation and anti-inflammatory properties.

The molecular structure of 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one consists of a 1,4-dihydropyridine ring with a 3-amino substituent and a 3-methylcyclohexyl group. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one in various therapeutic areas. One notable application is its role as a calcium channel modulator. Calcium channels play a crucial role in many physiological processes, including muscle contraction, neurotransmitter release, and cell signaling. By modulating these channels, 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one can potentially be used to treat conditions such as hypertension, angina, and certain neurological disorders.

In addition to its calcium channel modulation properties, 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one has shown promising anti-inflammatory effects. Inflammation is a key factor in many diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can reduce inflammatory markers and alleviate symptoms in animal models of inflammation.

The synthesis of 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one involves several steps, including the formation of the 1,4-dihydropyridine ring and the introduction of the 3-amino and 3-methylcyclohexyl groups. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. These synthetic methods are crucial for scaling up production for further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one. Early results from phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential.

Beyond its immediate applications in medicine, 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one also holds promise as a lead compound for the development of new drugs. Its unique structure provides a platform for further chemical modifications to optimize its pharmacological properties and improve its therapeutic index.

In conclusion, 3-amino-1-(3-methylcyclohexyl)-1,4-dihydropyridin-4-one (CAS No. 2138403-96-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its ability to modulate calcium channels and exhibit anti-inflammatory effects makes it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.